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Data Summary for Apilimod

The table below consolidates the key quantitative data available for Apilimod from the search results.

Reported Potency

Assay Type Experimental Context Source
vy P (ICs0/ECs0) P

In vitro enzyme ICs0 = 14 nM Inhibition of PtdIns(3,5)P2 synthesis [1]

assay

Cellular anti- ICs0 ~ 20-200 NnM Range across sensitive B-cell non-Hodgkin [2]

proliferative lymphoma (B-NHL) cell lines

Antiviral (SARS- ECs0 < 6.9 nM Inhibition of various SARS-CoV-2 variants in [3]

CoV-2) Vero E6 cells

Cellular functional [Cso =16 nM Inhibition of IL-12p70 production in human [4]

assay PBMCs

Detailed Experimental Context
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The data in the table above comes from several key studies that also provide important methodological

details.

e Mechanism of Action: Apilimod is a potent and selective inhibitor of the lipid kinase PIKfyve. It
powerfully inhibits the synthesis of both Ptdins(3,5)P2 and Ptdins5P, which are crucial for lysosomal
function and endomembrane homeostasis [1]. Inhibition leads to a characteristic cellular phenotype of
cytoplasmic vacuolation and disrupts lysosomal function, which is a key component of its
cytotoxicity in certain cancers [1] [2].

e Cellular Potency and Specificity: The identification of Apilimod and its characterization involved
several techniques that confirm its on-target activity:

o Target Engagement: Cellular Thermal Shift Assay (CETSA) confirmed direct binding to the
PIKfyve protein [5].

o Functional Consequences: Treatment with Apilimod led to a rapid, time-dependent decrease
in cellular PtdIns(3,5)P2 and PtdIns5P levels, confirming functional inhibition in cells [5] [1].

o Genetic Resistance: A point mutation (M10211) in the PIKfyve kinase domain was identified
that confers resistance to Apilimod, providing strong genetic evidence that PIKfyve is its primary
cellular target [2].

How PIKfyve Inhibitors Are Evaluated

Although direct data for PIKfyve-IN-2 is unavailable, the literature describes established orthogonal assay
systems used to qualify PIKfyve inhibitors. These methods are crucial for assessing both potency and
specificity [4]. The general workflow and key cellular consequences of PIKfyve inhibition can be

summarized as follows, which may serve as a reference for your own experimental comparisons:
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Orthogonal Assay Systems for PIKfyve Inhibitors
9 y sy fy Cellular Consequences of PIKfyve Inhibition

Click to download full resolution via product page

Suggestions for Finding Missing Data

To complete your comparison guide for PIKfyve-IN-2, I suggest you:

e Consult specialized databases: Search chemical vendor sites (e.g., MedChemExpress,
Selleckchem, Tocris) that often provide detailed protocol data and citations for research chemicals
like PIKfyve-IN-2.

¢ Perform a literature search: Use platforms like PubMed and Google Scholar with the specific query
"PIKfyve-IN-2" to find primary research articles that may have used this compound.

¢ Review patent filings: The synthesis and initial biological data for such compounds are sometimes
disclosed in patent applications, which can be a source of comparative information.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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